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Compound of Interest

Compound Name: 1-Decen-3-ol

CAS No.: 51100-54-0

Cat. No.: B1581236

Get Quote

Case ID: TDS-DEC3OL-001 Compound: 1-Decen-3-ol (Matsutake Alcohol) CAS: 51100-54-0

(racemic) Classification: Allylic Alcohol / Flavor & Fragrance Standard

Critical Properties & Baseline Data
Before handling, verify your Certificate of Analysis (CoA) against these baseline physical

properties. Deviations here are the first indicators of degradation.
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Property Value Significance

Molecular Weight 156.27 g/mol
Baseline for molarity

calculations.

Boiling Point 214–217 °C

High boiling point indicates low

volatility relative to solvents,

but headspace loss still occurs.

Flash Point ~92–94 °C
Combustible. Requires static

grounding during transfer.

Density 0.84 g/mL
Critical for volumetric

dispensing.

Solubility Ethanol, Paraffin Oil

Insoluble in water. Do not

attempt aqueous stock

solutions without surfactant/co-

solvent.

Odor Profile Fresh, Mushroom-like

Warning: A shift to "cheesy,"

"rancid," or "metallic" notes

indicates oxidation to 1-decen-

3-one.

The Science of Degradation (The "Why")
1-Decen-3-ol is an allylic alcohol. This structural motif is chemically sensitive. Understanding

why it degrades allows you to prevent it.

Primary Failure Mode: Allylic Oxidation
The carbon-carbon double bond activates the adjacent hydroxyl group. Exposure to

atmospheric oxygen, catalyzed by light or trace metals, oxidizes the alcohol into an

-unsaturated ketone (1-decen-3-one).

Consequences:

Loss of Purity: The ketone is a distinct chemical entity.
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Odor Contamination: The ketone has a sharper, more aggressive odor.

Assay Interference: The ketone is an electrophile (Michael acceptor) and may covalently

bind to nucleophiles (e.g., cysteines in proteins) in your assay, producing false positives.

Degradation Pathway Diagram
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Figure 1: The oxidative degradation pathway of allylic alcohols. Note that the ketone product

can further polymerize, leading to physical changes (viscosity/color).

Storage Protocols (The "How")
Do not rely on the shipping conditions (often ambient) for long-term stability.

A. The "Golden Standard" Workflow (Indefinite Storage)
For analytical standards or expensive chiral variants, follow this strict protocol to maintain

>99% purity for 2+ years.
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Receive Shipment
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Figure 2: Decision tree for maximizing shelf-life upon receipt.

B. Detailed Protocol Steps
Container Selection:

MUST: Amber glass vials with Teflon-lined caps (PTFE).
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AVOID: Polyethylene (plastic) bottles. 1-Decen-3-ol is lipophilic and can leach plasticizers

or permeate through the plastic over time.

Headspace Management:

Oxygen in the empty space above the liquid is the enemy.

Technique: Gently flow Argon gas over the liquid surface for 10–15 seconds before

capping. Argon is heavier than air and creates a better "blanket" than Nitrogen.

Temperature:

Short-term (Active Use):

(Refrigerator). Bring to room temperature before opening to prevent water condensation.

Long-term (Archive):

(Freezer).

Troubleshooting & FAQs
Direct solutions to common observations in the lab.

Q1: The liquid has turned from colorless to pale yellow. Is it usable?

Diagnosis: This indicates early-stage oxidation or polymerization.

Action: Check purity via GC-MS or TLC. If the assay requires high sensitivity (e.g., cell

signaling), discard it. For rough qualitative work (e.g., preliminary solubility checks), it may be

usable, but the concentration of the active alcohol is compromised.

Q2: My stock solution in DMSO smells "sharp" or "cheesy" compared to the fresh bottle.

Diagnosis: Oxidation to 1-decen-3-one. The ketone has a lower odor threshold and a distinct

"metallic/cheesy" note compared to the "mushroom/earthy" alcohol.

Action: The sample is degraded. Do not use for biological assays as the ketone is chemically

reactive (electrophilic) and will skew toxicity/activity data.
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Q3: Can I store 1-Decen-3-ol in water or PBS?

Answer:No.

Reasoning: It is insoluble in water (~200 mg/L). It will float on top, creating a biphasic system

where the interface is exposed to air (oxidation risk) and dosing becomes inaccurate.

Solution: Make a 1000x stock in Ethanol or DMSO. Dilute into aqueous buffer immediately

prior to use.

Q4: I lost the CoA. How can I quickly verify purity without a GC?

Method: Refractive Index (RI).[1][2]

Target:

(

).

Logic: Oxidation products (ketones) and polymers significantly alter the RI. If your reading is

outside this range, the reagent is compromised.

Handling & Safety Profile
PPE: Nitrile gloves are sufficient (0.11 mm thickness, breakthrough > 480 min). Safety

glasses are mandatory.

Ventilation: Handle in a fume hood. While not highly volatile, the vapor is an irritant to the

respiratory tract.

Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not use sawdust (fire hazard

with combustible liquids).

References & Validation
Use the links below to verify specific physicochemical data or safety codes.
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PubChem.1-Decen-3-ol Compound Summary (CID 170977). National Library of Medicine.

Link

The Good Scents Company.1-Decen-3-ol General Data & Organoleptics.Link

Sigma-Aldrich (Merck).1-Decen-3-ol Analytical Standard SDS & Properties.Link

Harding, K. E., et al.Selective oxidation of allylic alcohols.[3] Journal of Organic Chemistry

(1975). (Validates the oxidation mechanism to enones). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. chemwhat.com [chemwhat.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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